2-(1,3-benzodioxol-5-yl)-5-[3-(trifluoromethyl)phenyl]-1,3,4-oxadiazole

• IUPAC Name: 2-(1,3-benzodioxol-5-yl)-5-[3-(trifluoromethyl)phenyl]-1,3,4-oxadiazole
• InChI: InChI=1S/C16H9F3N2O3/c17-16(18,19)11-3-1-2-9(6-11)14-20-21-15(24-14)10-4-5-12-13(7-10)23-8-22-12/h1-7H,8H2
• InChI Key: KCAFLEYPLCJAJW-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C3=NN=C(O3)C4=CC(=CC=C4)C(F)(F)F
• Molecular Formula: C16H9F3N2O3
• Molecular Weight: 334.25 g/mol

Description

2-(1,3-benzodioxol-5-yl)-5-[3-(trifluoromethyl)phenyl]-1,3,4-oxadiazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been extensively studied for its unique properties, including its synthesis method, mechanism of action, biochemical and physiological effects, and future directions for research.

Mechanism of Action

The mechanism of action of 2-(1,3-benzodioxol-5-yl)-5-[3-(trifluoromethyl)phenyl]-1,3,4-oxadiazole is not fully understood. However, it is believed to interact with the electron-transporting layer in electronic devices, promoting efficient charge transfer and reducing energy loss.
Biochemical and Physiological Effects:
There is limited research on the biochemical and physiological effects of 2-(1,3-benzodioxol-5-yl)-5-[3-(trifluoromethyl)phenyl]-1,3,4-oxadiazole. However, it has been shown to exhibit low toxicity and high stability, making it a potential candidate for use in biomedical applications.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(1,3-benzodioxol-5-yl)-5-[3-(trifluoromethyl)phenyl]-1,3,4-oxadiazole is its excellent electron-transporting properties, making it a potential candidate for use in electronic devices. However, one of the limitations of this compound is its limited solubility in common solvents, which can make purification and characterization challenging.

Future Directions

There are several future directions for research on 2-(1,3-benzodioxol-5-yl)-5-[3-(trifluoromethyl)phenyl]-1,3,4-oxadiazole. These include:
1. Further studies on the mechanism of action of this compound in electronic devices.
2. Investigation of the potential applications of this compound in biomedical fields, such as drug delivery and imaging.
3. Development of new synthesis methods for this compound to improve its solubility and purity.
4. Exploration of the potential applications of this compound in other fields of science, such as catalysis and materials science.
In conclusion, 2-(1,3-benzodioxol-5-yl)-5-[3-(trifluoromethyl)phenyl]-1,3,4-oxadiazole is a promising chemical compound that has potential applications in various fields of science. Further research is needed to fully understand its properties and potential applications.

Scientific Research Applications

2-(1,3-benzodioxol-5-yl)-5-[3-(trifluoromethyl)phenyl]-1,3,4-oxadiazole has been studied extensively for its potential applications in various fields of science. One of the most promising applications of this compound is in the field of organic electronics. It has been shown to exhibit excellent electron-transporting properties, making it a potential candidate for use in organic light-emitting diodes (OLEDs), organic field-effect transistors (OFETs), and other electronic devices.